Ethyl 4-cyclopropylbenzoate

• IUPAC Name: ethyl 4-cyclopropylbenzoate
• InChI: InChI=1S/C12H14O2/c1-2-14-12(13)11-7-5-10(6-8-11)9-3-4-9/h5-9H,2-4H2,1H3
• InChI Key: DWMHLKSASWMUFX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)C2CC2
• Molecular Formula: C12H14O2
• DSSTOX Substance ID: DTXSID10635044
• Molecular Weight: 190.24 g/mol
• CAS RN: 35391-85-6

Description

Ethyl 4-cyclopropylbenzoate is a chemical compound with the molecular formula C12H14O2. It is a main product in the field of chemistry.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not detailed in the available resources, similar compounds often undergo reactions such as alkylation and esterification.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 190.23836. Other physical and chemical properties such as log P and pKa have been studied for similar compounds.

Scientific Research Applications

Synthesis and Biological Activities

• Ethyl 4-cyclopropylbenzoate has been studied for its potential in synthesizing new compounds with biological activities. For instance, a study showed the synthesis of lignan conjugates through cyclopropanation, demonstrating significant antimicrobial and antioxidant activities. The compounds synthesized exhibited excellent antibacterial and antifungal properties, as well as profound antioxidant potential (Raghavendra et al., 2016).

Environmental Fate and Behavior

• Investigations into the environmental behavior of this compound derivatives, such as Ethyl-4-aminobenzoate, revealed insights into their occurrence in environmental waters and transformation products. This research is crucial for understanding the environmental fate and potential impacts of these compounds (Li et al., 2017).

Mechanistic Insights in Reactions

• Studies on the cyclopropanation of electron-deficient alkenes using ethyl diazoacetate provided detailed mechanistic insights. This research helps in understanding the activity and sensitivity of certain catalysts in reactions involving compounds like this compound (Chirila et al., 2018).

Analytical Methodologies

• The development of sensitive analytical methods for measuring compounds like this compound in biological samples is essential. For example, a study introduced an HPLC-MS/MS method for measuring parabens and related compounds in human milk, highlighting the importance of accurate measurement techniques in health and environmental studies (Ye et al., 2008).

Synthesis of Diverse Compounds

• This compound has been used as an intermediate in synthesizing a wide range of compounds, demonstrating its versatility in organic chemistry. Studies have shown its use in creating various trifluoromethyl heterocycles and other derivatives (Honey et al., 2012).

Synthesis routes and methods

Procedure details

Indium trichloride (2.2 g, 10 mmol) and THF (50 mL) were combined under nitrogen and cooled to −70° C. Cyclopropylmagnesium bromide solution (33 mL, 30 mmol, 0.92M) was added dropwise while maintaining the reaction temperature ≦−60° C. After the addition was complete the reaction was stirred 0.5 h with cooling then 0.5 h with the cooling bath removed. The resulting solution was added via cannula to a refluxing solution of ethyl-4-iodobenzoate (5.5 g, 20 mmol), trans-dichlorobis(triphenylphosphine)palladium(II) (421 mg, 0.60 mmol) and THF (100 mL) under nitrogen. After 24 h, the contents of the reaction flask were cooled and the solvent was removed in vactio. Water (100 mL) and 5% KHSO4 were added and the mixture was extracted with CH2Cl2 (3×100 mL). The combined organic extracts were washed with brine, dried with Na2SO4 and filtered. The filtrate was removed in vacuo and the remaining residue was purified by flash column chromatography (hexane:EtOAc 95:5) to give the 4-cyclopropyl-benzoic acid ethyl ester as an orange oil.